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N,N'-Ethylenebis(stearamide): A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
N,N'-Ethylenebis(stearamide) (EBS), a synthetic wax, is a multifaceted organic compound

with significant applications across various industrial and research sectors. This guide provides

an in-depth analysis of its molecular structure, chemical formula, and physicochemical

properties. It also details a common experimental protocol for its synthesis and presents key

quantitative data in a structured format for ease of reference.

Molecular Structure and Formula
N,N'-Ethylenebis(stearamide) is a bis-amide derived from the reaction of ethylenediamine

with two equivalents of stearic acid.[1][2] This structure imparts both polar amide functionalities

and long, non-polar hydrocarbon chains, resulting in its characteristic waxy nature and surface-

active properties.

Chemical Name: N,N'-(Ethane-1,2-diyl)di(octadecanamide)[2]

Synonyms: Ethylene bis stearamide (EBS), N,N'-Distearoylethylenediamine, Acrawax C[1][3]

[4]
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Molecular Formula: C₃₈H₇₆N₂O₂[3][5][6][7]

Molecular Weight: 593.02 g/mol [3][5][8]

CAS Number: 110-30-5[3][7]

The molecule consists of a central ethylene diamine bridge linking two stearamide groups.

Each stearamide group is composed of a C18 saturated fatty acid (stearic acid) attached to a

nitrogen atom via an amide bond.

Caption: Molecular structure of N,N'-Ethylenebis(stearamide).

Physicochemical Properties
EBS is a hard, brittle, and waxy white to slightly yellow solid, often supplied as a powder, bead,

or granular material.[1][6][9] It is non-toxic and has no adverse effects on the human body.[9] At

room temperature, it is insoluble in water and most organic solvents but becomes soluble in hot

chlorinated hydrocarbons and aromatic solvents.[1][9]

Property Value Reference(s)

Appearance
White to off-white/slight yellow

waxy solid, powder, beads
[6][9]

Melting Point 144 - 146 °C [1][10]

Flash Point 280 - 285 °C [1][10]

Density 0.98 - 1.0 g/cm³ at 20-25 °C [1][10]

Water Solubility Insoluble [1][3][9]

Acid Value ≤7.0 mg KOH/g [9]

Total Amine Value ≤3.0 mg KOH/g [9]

Experimental Protocols: Synthesis
The primary industrial synthesis of N,N'-Ethylenebis(stearamide) involves the direct

amidation of stearic acid with ethylenediamine.[1][11] This reaction is typically carried out at
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elevated temperatures to drive the dehydration and formation of the amide linkages.

Objective: To synthesize N,N'-Ethylenebis(stearamide) from stearic acid and

ethylenediamine.

Materials:

Stearic Acid (2 moles)

Ethylenediamine (1 mole)

Catalyst (e.g., a composite of p-toluenesulfonic acid and phosphoric acid-based solid acids)

[5]

Antioxidant (e.g., a complex of hindered phenols and phosphites)[5]

Inert gas (Nitrogen)

Procedure:

Charging the Reactor: Stearic acid and the antioxidant are added to a reaction vessel

equipped with a stirrer and a nitrogen inlet.[5][12]

Inerting: The reactor is purged with nitrogen for several minutes while stirring to remove any

residual air.[12]

Melting: The mixture is slowly heated to approximately 100-110 °C until the stearic acid is

completely melted.[5][12]

Salt Formation: Ethylenediamine is added to the molten stearic acid, and the mixture is held

at this temperature for about 1.5 to 2 hours to facilitate the initial salt-forming reaction.[5][12]

Catalyst Addition: The composite catalyst is then introduced into the reactor.[5]

Dehydration Reaction: The temperature is gradually increased to 180-200 °C.[5][10][12] This

temperature is maintained for 4 to 6 hours under a continuous nitrogen purge to carry away

the water produced during the dehydration reaction.[5][10][12]
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Cooling and Discharge: After the reaction is complete, heating is stopped. The product is

allowed to cool to approximately 160 °C before being discharged from the reactor.[5][10]

Characterization: The resulting N,N'-Ethylenebis(stearamide) product is characterized by

methods such as Fourier Transform Infrared Spectroscopy (FTIR), melting point

determination, and measurement of the total acid number to confirm purity and

completeness of the reaction.[11]
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Caption: Synthesis workflow for N,N'-Ethylenebis(stearamide).

Applications in Research and Development
The unique properties of EBS make it a valuable additive in numerous fields:

Polymer Processing: It is widely used as an internal and external lubricant, a release agent,

and a dispersing agent for pigments and fillers in a variety of plastics, including PVC, ABS,

and polyolefins.[1][9]

Drug Formulation: In drug delivery, EBS can be incorporated into formulations to control the

release rate of active pharmaceutical ingredients.[3] Its amphiphilic nature makes it suitable

for stabilizing nanoparticle and liposome structures.[3]

Coatings and Inks: It functions as an anti-blocking, slip, and water-repellent agent.[6] In

powder coatings, it acts as a degassing agent.[1]
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Material Science: EBS is used to improve the dispersion of nanotubes and other fillers within

polymer matrices, enhancing the mechanical properties of the resulting composites.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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